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Compound of Interest

Compound Name: 7-Nor-7-carboxycannabidiol-d10

Cat. No.: B15560684

Get Quote

For researchers, scientists, and drug development professionals, understanding the analytical

limits for the detection and quantification of 7-Nor-7-carboxycannabidiol (7-COOH-CBD), the

major metabolite of cannabidiol (CBD), is critical for accurate pharmacokinetic and toxicological

studies. This guide provides a comparative overview of the limits of detection (LOD) and

quantification (LOQ) for 7-COOH-CBD across various analytical methods and biological

matrices, supported by experimental data from recent studies.

The increasing interest in CBD for therapeutic applications necessitates reliable and sensitive

analytical methods to measure its metabolites. 7-COOH-CBD is a key analyte in determining

CBD exposure and metabolism.[1][2] The most common analytical technique for the

quantification of 7-COOH-CBD is liquid chromatography-tandem mass spectrometry (LC-

MS/MS), which offers high sensitivity and selectivity.[1][3]

Comparative Analysis of Detection and
Quantification Limits
The achievable LOD and LOQ for 7-COOH-CBD can vary depending on the analytical

methodology, the sample matrix, and the specific instrumentation used. Below is a summary of

reported values from various studies.
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Analyte Matrix Method
LOD
(ng/mL)

LOQ
(ng/mL)

Reference

7-COOH-

CBD
Blood

UHPLC-

MS/MS
1.10 3.50 [4]

7-COOH-

CBD
Serum

UHPLC-

MS/MS
0.72 20.0 [5]

7-COOH-

CBD
Urine LC-MS/MS 0.06 Not Reported [6]

7-OH-CBD Blood
UHPLC-

MS/MS
0.50 1.50 [4]

CBD Blood
UHPLC-

MS/MS
0.50 1.50 [4]

6-α-OH-CBD Blood
UHPLC-

MS/MS
0.10 0.25 [4]

6-β-OH-CBD Blood
UHPLC-

MS/MS
0.10 0.25 [4]

THC Blood
UHPLC-

MS/MS
0.10 0.25 [4]

11-OH-THC Blood
UHPLC-

MS/MS
0.10 0.25 [4]

THCCOOH Blood
UHPLC-

MS/MS
0.10 0.25 [4]

7-OH-CBD Serum
UHPLC-

MS/MS
0.11 1.0 [5]

CBD Serum
UHPLC-

MS/MS
0.17 1.0 [5]

6-α–OH–CBD Serum
UHPLC-

MS/MS
0.04 0.5 [5]
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6-β–OH–CBD Serum
UHPLC-

MS/MS
0.02 0.5 [5]

7-OH-CBD Urine LC-MS/MS Not Reported 2.0 [7]

CBD Urine LC-MS/MS Not Reported 1.0 [7]

CBD-COOH Urine LC-MS/MS Not Reported 1.0 [7]

Experimental Protocols
The following sections detail the methodologies employed in the cited studies to achieve the

reported detection and quantification limits.

Method 1: UHPLC-MS/MS in Blood[4][8]
Sample Preparation: Blood samples (30 µL) collected via volumetric absorptive

microsampling (VAMS) underwent overnight enzymatic glucuronide hydrolysis at 37°C. This

was followed by acidic and basic liquid-liquid extraction with hexane:ethyl acetate (9:1, v/v).

[4][8]

Chromatography: Chromatographic separation was performed on a C18 column using an

ultra-high-performance liquid chromatography (UHPLC) system.[4][8]

Mass Spectrometry: The mass spectrometer was operated in multiple reaction monitoring

(MRM) mode with negative electrospray ionization.[4][8]

Calibration: Calibration standards for 7-COOH-CBD were prepared in blank blood at

concentrations of 3.5, 20, 100, 500, 1000, and 5000 ng/mL.[4][8]

Method 2: UHPLC-MS/MS in Serum[5]
Sample Preparation: Detailed sample preparation was not provided in the abstract.

Chromatography: An ultra-high-performance liquid chromatography system was used for

separation. The total run time was 8 minutes.[5]

Mass Spectrometry: A tandem mass spectrometry (MS/MS) detector was used for analysis.

[5]
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Linearity: The method was linear in the range of 1–10,000 ng/mL for 7-COOH-CBD.[5]

Method 3: LC-MS/MS in Urine[6]
Sample Preparation: The study noted the potential for conversion of 7-COOH-CBD to 11-

nor-9-Carboxy-THC (THC-COOH) during sample preparation for GC-MS analysis,

particularly with derivatization using perfluorinated anhydrides and alcohols or extended

exposure to acid.[9] For their LC-MS/MS method, specific details of the urine sample

preparation were not fully described in the abstract but involved analysis without these harsh

derivatization steps.[6]

Chromatography: An Acquity UPLC HSS T3 column (2.1 × 100 mm, 1.8 µm) was used with a

gradient elution of water containing 0.05% acetic acid and methanol.[6]

Mass Spectrometry: Analysis was performed in the multiple-reaction monitoring mode.[6]

Calibration: The calibration range was 0.5-200 ng/mL for all analytes.[6]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the quantification of 7-COOH-CBD in

biological samples.
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Caption: General workflow for 7-COOH-CBD analysis.
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It is important to note that at high concentrations (up to 2,500 ng/mL), 7-COOH-CBD did not

show cross-reactivity in several commercial immunoassay kits for cannabinoids.[9] However,

certain sample preparation techniques for GC-MS, particularly those involving strong acids or

specific derivatizing agents, can lead to the chemical conversion of 7-COOH-CBD to THC-

COOH, potentially causing false-positive results for THC metabolite testing.[6][9] Therefore, the

choice of analytical method is crucial for accurate and reliable quantification of 7-COOH-CBD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15560684/docs#detecting-7-nor-7-
carboxycannabidiol-a-comparative-guide-to-analytical-limits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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